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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599395 Get Quote

A Head-to-Head Comparison: Methyl Cedryl
Ketone vs. Iso E Super in Fragrance Longevity
In the competitive landscape of fragrance formulation, the longevity of a scent is a paramount

performance metric. This guide provides a detailed comparison of two widely used synthetic

woody ambergris aroma chemicals: Methyl Cedryl Ketone (also known as Vertofix) and Iso E

Super. This analysis is intended for researchers, scientists, and fragrance development

professionals, offering objective data and detailed experimental methodologies to inform

formulation decisions.

Data Presentation: A Comparative Overview
The longevity of a fragrance molecule is influenced by several physicochemical properties,

primarily its molecular weight and vapor pressure, which correlate to its volatility. Substantivity,

or the ability of a fragrance to linger on a substrate, is a key performance indicator.
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Property Methyl Cedryl Ketone Iso E Super

Synonyms Vertofix, Acetyl Cedrene Isocyclemone E, Ambralux

CAS Number 32388-55-9 54464-57-2

Molecular Formula C₁₇H₂₈O C₁₆H₂₆O

Molecular Weight ( g/mol ) 246.4 234.38

Vapor Pressure (mmHg @

25°C)
~0.000084 - 0.000532 ~0.001735

Substantivity on Smelling Strip 400 hours > 48 - 280 hours

Odor Profile
Dry, woody (cedar), ambery,

persistent.[1]

Smooth, woody, ambery with a

velvety sensation.[2]

Note: Data is compiled from multiple sources and may represent a range of reported values.

Substantivity on a smelling strip is a common industry metric for evaluating the longevity of a

raw material.

Experimental Protocols
To provide a comprehensive understanding of how fragrance longevity is evaluated, two

primary methodologies are detailed below: Sensory Analysis for on-skin performance and Gas

Chromatography-Olfactometry (GC-O) for analytical assessment.

Sensory Analysis: On-Skin Fragrance Longevity
Protocol
This protocol outlines a standardized method for evaluating the longevity of a fragrance on

human skin.[2][3][4]

1. Panelist Selection:

Recruit a panel of a minimum of 10-15 individuals.

Screen panelists for any known skin sensitivities or allergies.
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Ensure panelists have a calibrated sense of smell and are not suffering from olfactory fatigue

on the day of testing.

2. Panelist Preparation:

Instruct panelists to avoid using any scented products (soaps, lotions, deodorants) on the

day of the test.

Panelists should have clean, dry skin at the application site.

3. Fragrance Application:

Apply a standardized, pre-measured amount of the fragrance solution (e.g., 0.1 mL) to a

designated area on the panelists' forearms.

Apply Methyl Cedryl Ketone solution to one forearm and Iso E Super solution to the other,

ensuring the locations are consistent across all panelists. The solutions should be at the

same concentration in an odorless solvent (e.g., ethanol).

4. Evaluation Schedule:

Panelists evaluate the intensity of the fragrance at specified time intervals:

Initial (5 minutes after application)

1 hour

2 hours

4 hours

6 hours

8 hours

12 hours

24 hours
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5. Intensity Rating:

Panelists rate the perceived intensity of the fragrance at each time point using a labeled

magnitude scale (LMS) or a simple categorical scale (e.g., 0 = No Odor, 1 = Faint, 2 =

Moderate, 3 = Strong, 4 = Very Strong).

6. Data Analysis:

Calculate the average intensity rating for each fragrance at each time point.

Plot the average intensity over time to create a longevity curve for each molecule.

The point at which the average intensity drops below a predetermined threshold (e.g.,

"Faint") is considered the end of its effective life on the skin.

Gas Chromatography-Olfactometry (GC-O) Protocol
GC-O combines instrumental analysis with human sensory perception to identify and

characterize odor-active compounds.[5][6][7]

1. Sample Preparation:

Prepare solutions of Methyl Cedryl Ketone and Iso E Super in a suitable volatile solvent

(e.g., dichloromethane or ethanol) at a known concentration.

For analyzing fragrance from a substrate (e.g., skin or fabric), headspace sampling

techniques like Solid-Phase Microextraction (SPME) can be employed to collect the volatile

molecules.

2. Instrumentation:

A gas chromatograph (GC) equipped with a column suitable for separating fragrance

molecules (e.g., a non-polar or mid-polar capillary column).

The GC column outlet is split into two paths: one leading to a standard detector (e.g., Mass

Spectrometer - MS, or Flame Ionization Detector - FID) and the other to an olfactory port.
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The olfactory port is a heated transfer line that delivers the separated compounds to a

trained sensory analyst in a stream of humidified air.

3. Analytical Conditions:

Injector Temperature: Set to ensure complete volatilization of the sample without thermal

degradation (e.g., 250°C).

Oven Temperature Program: A programmed temperature ramp is used to separate the

compounds based on their boiling points and interaction with the column's stationary phase.

Carrier Gas: Typically helium or hydrogen at a constant flow rate.

Olfactory Port Temperature: Maintained at a temperature high enough to prevent

condensation of the analytes.

4. Olfactory Evaluation:

A trained sensory analyst (or a panel of analysts) sniffs the effluent from the olfactory port

throughout the GC run.

The analyst records the time at which an odor is detected, describes its character, and rates

its intensity.

5. Data Correlation:

The data from the instrumental detector (e.g., a chromatogram from the MS) is correlated

with the sensory data from the olfactometry analysis.

This allows for the identification of the chemical compound responsible for a specific odor

perception at a particular retention time. The intensity and duration of the perceived odor

provide a measure of the compound's tenacity as it elutes from the GC column.
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Caption: Experimental workflow for sensory analysis of fragrance longevity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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